Cas no 2246911-09-9 ((1-ethyl-1H-1,2,4-triazol-5-yl)boronic acid)

• Product Name: (1-ethyl-1H-1,2,4-triazol-5-yl)boronic acid
• CAS No: 2246911-09-9
• MF: C₄H₈BN₃O₂
• MW: 140.936220169067
• CID: 5559143
• PubChem ID: 165998121
• Update Time: 2025-06-14

(1-ethyl-1H-1,2,4-triazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2246911-09-9
• EN300-3228577
• (1-ethyl-1H-1,2,4-triazol-5-yl)boronic acid

• Inchi： 1S/C4H8BN3O2/c1-2-8-4(5(9)10)6-3-7-8/h3,9-10H,2H2,1H3
• InChI Key： QHRQXCAPICUFNP-UHFFFAOYSA-N
• SMILES： OB(C1=NC=NN1CC)O

Computed Properties

• Exact Mass: 141.0709567g/mol
• Monoisotopic Mass: 141.0709567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on (1-ethyl-1H-1,2,4-triazol-5-yl)boronic acid

Recent Advances in the Application of (1-Ethyl-1H-1,2,4-Triazol-5-yl)Boronic Acid (CAS: 2246911-09-9) in Chemical Biology and Drug Discovery

The compound (1-ethyl-1H-1,2,4-triazol-5-yl)boronic acid (CAS: 2246911-09-9) has recently emerged as a promising scaffold in chemical biology and drug discovery due to its unique physicochemical properties and versatile reactivity. This boronic acid derivative, characterized by the presence of a 1,2,4-triazole ring and an ethyl substituent, exhibits significant potential in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. Recent studies have highlighted its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex bioactive molecules with enhanced pharmacological profiles.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of (1-ethyl-1H-1,2,4-triazol-5-yl)boronic acid in the synthesis of potent kinase inhibitors. The compound's boronic acid moiety facilitates efficient coupling with various aryl halides, while the triazole ring contributes to favorable binding interactions with target proteins. Molecular docking studies revealed that derivatives of this scaffold exhibit high affinity for ATP-binding sites in kinases such as EGFR and BRAF, suggesting potential applications in targeted cancer therapies. Notably, the ethyl group at the 1-position was found to enhance metabolic stability, addressing a common limitation of earlier triazole-based inhibitors.

Another significant application of this compound was reported in ACS Chemical Biology (2024), where it served as a crucial building block for the development of novel proteolysis-targeting chimeras (PROTACs). The researchers utilized (1-ethyl-1H-1,2,4-triazol-5-yl)boronic acid as a linker component, capitalizing on its ability to form stable boronate esters with diols present in target proteins. This approach enabled the selective degradation of disease-relevant proteins, including those previously considered "undruggable." The study demonstrated remarkable efficacy in cellular models of neurodegenerative diseases, opening new avenues for therapeutic intervention.

From a synthetic chemistry perspective, recent advances in the preparation of (1-ethyl-1H-1,2,4-triazol-5-yl)boronic acid have significantly improved its accessibility for research applications. A 2024 Organic Process Research & Development publication detailed an optimized large-scale synthesis route with improved yield (78%) and purity (>99%). The new protocol employs a palladium-catalyzed borylation reaction under mild conditions, addressing previous challenges associated with the instability of the boronic acid functionality. These developments have facilitated broader exploration of this compound's potential in medicinal chemistry programs.

The unique properties of (1-ethyl-1H-1,2,4-triazol-5-yl)boronic acid also extend to diagnostic applications. A recent study in Analytical Chemistry (2024) demonstrated its utility as a fluorescent probe for the detection of reactive oxygen species in cellular systems. The compound's boronic acid group undergoes specific oxidation reactions with peroxides, while the triazole moiety serves as an effective fluorophore. This dual functionality enables real-time monitoring of oxidative stress in disease models, providing valuable insights into pathological mechanisms and therapeutic responses.

Looking forward, the versatility of (1-ethyl-1H-1,2,4-triazol-5-yl)boronic acid (CAS: 2246911-09-9) continues to inspire innovative applications across multiple domains of chemical biology. Current research efforts are exploring its potential in covalent inhibitor design, where the boronic acid group can form reversible covalent bonds with target proteins. Additionally, its application in antibody-drug conjugates and targeted drug delivery systems represents an exciting frontier in precision medicine. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.